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Compound of Interest

Compound Name: 16alpha,17-Epoxyprogesterone

Cat. No.: B052776

Audience: Researchers, scientists, and drug development professionals.

Introduction: 16a,17-Epoxyprogesterone, also known as Woshi oxide, is a crucial intermediate
in the synthesis of numerous corticosteroid drugs, including prednisolone and dexamethasone.
Its unique steroidal structure, featuring an epoxide ring and the progesterone backbone, makes
it a valuable synthon for introducing further functionalities. This document provides a detailed
overview of a five-step chemical synthesis route starting from the readily available steroid
precursor, pregnenolone. The protocols provided are based on established steroid chemistry
principles and aim to provide a clear and reproducible guide for laboratory synthesis.

Overall Synthetic Pathway

The transformation of pregnenolone to 16a,17-epoxyprogesterone is accomplished via a five-
step sequence. This pathway involves protection of the 33-hydroxyl group, introduction of the
key C16-C17 double bond, stereoselective epoxidation, deprotection, and final
oxidation/isomerization to yield the target compound.
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 To cite this document: BenchChem. [Application Notes & Protocols: Synthesis of 16a,17-
Epoxyprogesterone from Pregnenolone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052776#synthesis-of-16alpha-17-
epoxyprogesterone-from-pregnenolone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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